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Compound of Interest

Compound Name: JA310

Cat. No.: B10862171

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the preliminary in vitro data on JA310, a novel and
highly selective inhibitor of Mammalian Sterile 20-like Kinase 3 (MST3). The information
presented herein is based on publicly available scientific literature and is intended to provide a
foundational understanding of JA310's potential as an anti-cancer agent.

Core Compound Activity

JA310 has been identified as a potent and selective chemical probe for MST3. The primary
guantitative data available pertains to its cellular potency and selectivity, as determined by a
NanoBRET Target Engagement Intracellular Kinase Assay.

Target Metric Value Reference
MST3 Cellular EC50 106 nM [1]
MST4 Cellular EC50 1.4 uM [1]

The Role of MST3 in Cancer Signhaling

MST3, a member of the germinal center kinase (GCK) family, is implicated in various cellular
processes that are often dysregulated in cancer, including cell proliferation, apoptosis, and
migration.[2][3] Emerging evidence suggests that MST3 can play a pro-tumorigenic role in
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certain contexts. For instance, in breast cancer, MST3 has been shown to promote proliferation
and tumorigenicity through the VAV2/Rac1l signaling axis, leading to the upregulation of cyclin
D1.[2] Conversely, MST3 has also been linked to the induction of apoptosis through both
caspase-dependent and -independent pathways, suggesting a complex and context-dependent
role in cancer biology.[4][5][6]

Below is a diagram illustrating a potential signaling pathway involving MST3 in the context of
cancer cell proliferation.
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Potential MST3 Pro-Proliferative Signaling Pathway
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MTT Cell Viability Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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